Cas no 52921-43-4 (2,6-Difluoro-9-(2,3,5-tri-O-acetyl-α-D-xylofuranosyl)-9H-purine)

• Product Name: 2,6-Difluoro-9-(2,3,5-tri-O-acetyl-α-D-xylofuranosyl)-9H-purine
• CAS No: 52921-43-4
• MF: C₁₆H₁₆F₂N₄O₇
• MW: 414.317650794983
• CID: 6633327
• Update Time: 2024-01-15

2,6-Difluoro-9-(2,3,5-tri-O-acetyl-α-D-xylofuranosyl)-9H-purine Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-9-(2,3,5-tri-O-acetyl-α-D-xylofuranosyl)-9H-purine

• Inchi： 1S/C16H16F2N4O7/c1-6(23)26-4-9-11(27-7(2)24)12(28-8(3)25)15(29-9)22-5-19-10-13(17)20-16(18)21-14(10)22/h5,9,11-12,15H,4H2,1-3H3/t9-,11+,12-,15+/m1/s1
• InChI Key： FOGUBSQHDZGAOK-FQMFCJFBSA-N
• SMILES： N1C2C(=NC(F)=NC=2F)N([C@H]2O[C@H](COC(C)=O)[C@H](OC(C)=O)[C@H]2OC(C)=O)C=1

Experimental Properties

• Density: 1.65±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 578.8±60.0 °C(Predicted)
• pka: -1.43±0.10(Predicted)